Cas no 40564-61-2 (6-Methyl-5-oxoheptanoic acid)

• Product Name: 6-Methyl-5-oxoheptanoic acid
• CAS No: 40564-61-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1068162
• PubChem ID: 12280156
• Update Time: 2025-11-02

6-Methyl-5-oxoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-5-oxoheptanoic acid
• 5-keto-6-methylheptanoic acid
• 5-Oxo-6-methyl-heptansaeure
• 6-methyl-5-oxo-heptanoic acid
• 6-Methyl-5-oxo-heptansaeure
• 6-Methyl-5-oxyheptancarbonsaeure
• AG-F-43980
• CTK4I3344
• KB-199572
• Methyl-6-oxo-5-heptansaeure
• 40564-61-2
• 6-METHYL-5-OXOHEPTANOICACID
• MFCD02260880
• DTXSID80483953
• AKOS006277749
• SCHEMBL10299251

• MDL： MFCD02260880
• Inchi： 1S/C8H14O3/c1-6(2)7(9)4-3-5-8(10)11/h6H,3-5H2,1-2H3,(H,10,11)
• InChI Key： XAFMFBWCKDAJLS-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)O)C(C)C

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.4Ų

Additional information on 6-Methyl-5-oxoheptanoic acid

6-Methyl-5-oxoheptanoic acid (CAS No: 40564-61-2)

6-Methyl-5-oxoheptanoic acid, also known by its CAS number 40564-61-2, is a naturally occurring compound that has garnered significant attention in recent years due to its diverse applications in various fields, including food science, cosmetics, and pharmaceuticals. This compound is a member of the carboxylic acid family and exhibits a unique structure that contributes to its functional properties.

The chemical structure of 6-Methyl-5-oxoheptanoic acid consists of a seven-carbon chain with a ketone group at the fifth position and a methyl group at the sixth position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, making it versatile for different uses. The compound is commonly found in certain fruits and vegetables, where it contributes to their flavor profiles, particularly in terms of sweetness and complexity.

Recent studies have highlighted the potential of 6-Methyl-5-oxoheptanoic acid as a natural flavor enhancer in the food industry. Researchers have explored its ability to enhance the perception of sweetness without increasing sugar content, which aligns with the growing consumer demand for healthier food options. For instance, a 2023 study published in the Journal of Food Science demonstrated that incorporating this compound into low-calorie beverages significantly improved their taste profile, making them more palatable to consumers.

In addition to its role in food science, 6-Methyl-5-oxoheptanoic acid has shown promise in the cosmetic industry as a skin conditioning agent. Its ability to penetrate the skin barrier and deliver active ingredients has been explored in recent clinical trials. A 2023 study conducted by dermatologists found that formulations containing this compound improved skin hydration and reduced transepidermal water loss, making it a valuable ingredient in anti-aging skincare products.

The synthesis of 6-Methyl-5-oxoheptanoic acid has also been optimized through advancements in biotechnology. Traditional methods involved multi-step chemical synthesis, which was both time-consuming and costly. However, recent breakthroughs have enabled the production of this compound through microbial fermentation, which is not only more efficient but also environmentally friendly. This shift towards sustainable production methods aligns with global efforts to reduce carbon footprints and promote green chemistry.

From a pharmacological perspective, 6-Methyl-5-oxoheptanoic acid has been investigated for its potential therapeutic applications. Preclinical studies have suggested that it may possess anti-inflammatory and antioxidant properties, which could be beneficial in treating conditions such as arthritis and oxidative stress-related disorders. While more research is needed to confirm these findings, the initial results are promising and warrant further exploration.

In terms of safety, 6-Methyl-5-oxoheptanoic acid has been deemed safe for consumption by regulatory bodies such as the FDA when used within recommended limits. Its natural origin and minimal toxicity profile contribute to its favorable safety profile. However, as with any compound, proper handling and storage are essential to ensure optimal stability and efficacy.

The environmental impact of 6-Methyl-5 oxoheptanoic acid has also been a topic of interest among researchers. Studies have shown that it biodegrades efficiently under aerobic conditions, making it an eco-friendly alternative to synthetic compounds with persistent environmental residues. This characteristic is particularly advantageous for industries seeking to adopt more sustainable practices.

In conclusion, 6-Methyl 5 oxoheptanoic acid (CAS No: 40564 61 2) is a multifaceted compound with applications spanning various industries. Its unique chemical properties, coupled with advancements in synthesis and application techniques, make it an invaluable ingredient in modern formulations. As research continues to uncover new potentials for this compound, its role in science and industry is likely to expand further.